Ketoconazole-d4
Description
CAS Number: 65277-42-1 (unlabeled)
Scientific Research Applications
Drug-Drug Interaction Studies
Ketoconazole has been a standard inhibitor in studying drug-drug interactions (DDIs) due to its potent inhibition of CYP3A4/5 enzymes. However, its inhibitory effect extends to other cytochromes P450, making DDI predictions less accurate. Novel approaches using cryopreserved human hepatocytes in plasma have been applied to mimic in vivo concentrations of ketoconazole at the enzymatic site. This method has successfully estimated the clinical DDI magnitude for several drugs, demonstrating ketoconazole's utility in predicting DDIs for substrates when coadministered with competitive P450 inhibitors (Lu et al., 2007).
Antifungal Activity and Formulations
Ketoconazole's role extends to its antifungal properties. Studies have explored its activity in various formulations to enhance efficacy and reduce side effects. For instance, its combination with calcitriol or vitamin D analogues in preclinical models showed potential for prostate cancer treatment, highlighting ketoconazole's versatile applications beyond fungal infections (Peehl et al., 2002). Moreover, innovative delivery systems like hydrogels and lipid nanoparticles (SLN and NLC) have been developed to improve its topical delivery, demonstrating the scientific community's ongoing interest in optimizing ketoconazole's therapeutic potential through advanced formulation techniques (Winnicka et al., 2012), (Souto & Müller, 2005).
Mechanistic Studies and Alternative Applications
Ketoconazole has been studied for its potential in treating acute lung injury and acute respiratory distress syndrome (ARDS), although results from randomized controlled trials did not support its use for early treatment of ALI or ARDS, the research contributes to our understanding of ketoconazole's pharmacological effects beyond its antifungal activity (ARDS Network, 2000). Additionally, the exploration of ketoconazole in combination with other drugs or compounds for various conditions, including cancer and fungal infections, underscores its multifaceted role in scientific research aimed at uncovering novel therapeutic strategies.
properties
Product Name |
Ketoconazole-d4 |
|---|---|
Molecular Formula |
C26H24D4Cl2N4O4 |
Molecular Weight |
535.46 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
